N-hydroxypyridine-4-carbonimidoyl chloride hydrochloride
Overview
Description
N-hydroxypyridine-4-carbonimidoyl chloride hydrochloride (N-HPCC) is an organic compound used as a reagent in organic synthesis. It is a colorless, water-soluble solid that is stable in air and has a wide range of applications in the pharmaceutical, agrochemical, and food industries. N-HPCC is used as a catalyst in the synthesis of a variety of organic compounds, including amines, amides, and esters. It is also used in the production of pharmaceuticals, agrochemicals, and food additives.
Mechanism of Action
N-hydroxypyridine-4-carbonimidoyl chloride hydrochloride acts as a nucleophile, attacking electrophilic centers in organic molecules. The reaction proceeds through a nucleophilic substitution mechanism, with the N-hydroxypyridine-4-carbonimidoyl chloride hydrochloride molecule acting as a nucleophile and attacking the electrophilic center of the molecule. The reaction is reversible, and the product of the reaction is determined by the nature of the electrophilic center.
Biochemical and Physiological Effects
N-hydroxypyridine-4-carbonimidoyl chloride hydrochloride is not known to have any direct biochemical or physiological effects. However, it can be used as a catalyst in the synthesis of compounds that may have biochemical or physiological effects.
Advantages and Limitations for Lab Experiments
N-hydroxypyridine-4-carbonimidoyl chloride hydrochloride has several advantages for use in laboratory experiments. It is a water-soluble solid that is stable in air, making it easy to store and handle. It is also relatively inexpensive and readily available. The main limitation of N-hydroxypyridine-4-carbonimidoyl chloride hydrochloride is that it can only be used in the synthesis of organic compounds, and not for the synthesis of inorganic compounds.
Future Directions
For the use of N-hydroxypyridine-4-carbonimidoyl chloride hydrochloride include the development of new synthesis methods for organic compounds, the development of new catalytic reactions, and the exploration of new applications in the pharmaceutical, agrochemical, and food industries. Additionally, further research is needed to better understand the mechanism of action of N-hydroxypyridine-4-carbonimidoyl chloride hydrochloride and its potential biochemical and physiological effects.
Synthesis Methods
N-hydroxypyridine-4-carbonimidoyl chloride hydrochloride is synthesized by reacting pyridine and chloroform in the presence of a base, such as sodium hydroxide or potassium hydroxide. The reaction is carried out at room temperature and yields a white solid. The solid is then recrystallized from a solution of acetic acid and water.
Scientific Research Applications
N-hydroxypyridine-4-carbonimidoyl chloride hydrochloride is used in a wide range of scientific research applications. It is used in the synthesis of organic compounds, such as amines, amides, and esters. It is also used as a catalyst in the synthesis of pharmaceuticals, agrochemicals, and food additives. N-hydroxypyridine-4-carbonimidoyl chloride hydrochloride is also used in the synthesis of peptides and peptidomimetics.
properties
IUPAC Name |
(4Z)-N-hydroxypyridine-4-carboximidoyl chloride;hydrochloride |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H5ClN2O.ClH/c7-6(9-10)5-1-3-8-4-2-5;/h1-4,10H;1H/b9-6-; |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ITRXBKABDGLFSW-BORNJIKYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CN=CC=C1C(=NO)Cl.Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=CN=CC=C1/C(=N/O)/Cl.Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H6Cl2N2O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40962017 |
Source
|
| Record name | 4-[Chloro(nitroso)methylidene]-1,4-dihydropyridine--hydrogen chloride (1/1) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40962017 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
193.03 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-Hydroxyisonicotinimidoyl chloride monohydrochloride | |
CAS RN |
4185-98-2 |
Source
|
| Record name | N-Hydroxyisonicotinimidoyl chloride monohydrochloride | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0004185982 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | 4-[Chloro(nitroso)methylidene]-1,4-dihydropyridine--hydrogen chloride (1/1) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40962017 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | N-hydroxyisonicotinimidoyl chloride monohydrochloride | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.021.874 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![{4-methylbicyclo[2.2.2]octan-1-yl}methanol](/img/structure/B6597089.png)
![2-chloro-N-[2-(2-chloro-N-methylacetamido)ethyl]-N-methylacetamide](/img/structure/B6597115.png)
![6-fluoro-9H-pyrido[3,4-b]indole](/img/structure/B6597125.png)
![2-chloro-N-cyclopropyl-5-{1-[2,6-dichloro-4-(1,1,1,2,3,3,3-heptafluoropropan-2-yl)phenyl]-1H-pyrazol-4-yl}-N-methylpyridine-3-carboxamide](/img/structure/B6597129.png)
